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Compound of Interest

Compound Name: (5-Aminopyridin-3-yl)methanol

Cat. No.: B591738

Technical Guide: (5-Aminopyridin-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Aminopyridin-3-yl)methanol, a substituted aminopyridine, represents a class of
heterocyclic compounds of significant interest in medicinal chemistry and drug discovery.
Aminopyridine derivatives are known to exhibit a wide range of biological activities, making
them valuable scaffolds for the development of novel therapeutic agents. This technical guide
provides a comprehensive overview of the chemical properties, synthesis, and available data
for (5-Aminopyridin-3-yl)methanol (CAS No: 443649-18-1).

Chemical Structure and Properties

Chemical Name: (5-Aminopyridin-3-yl)methanol Synonyms: 3-Amino-5-
(hydroxymethyl)pyridine, 5-Amino-3-pyridinemethanol CAS Number: 443649-18-1

Structure:
Chemical Structure of (5-Aminopyridin-3-yl)methanol

Physicochemical Properties:
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The following table summarizes the key physicochemical properties of (5-Aminopyridin-3-

yl)methanol.

Property Value Source
Molecular Formula C6H8N20 ECHEMI[1]
Molecular Weight 124.14 g/mol ECHEMI[1]
Appearance White to light yellow solid ECHEMI[1]
Boiling Point 367.2°C at 760 mmHg ECHEMI[1]
Density 1.3+0.1 g/cm3 ECHEMI[1]
Flash Point 175.9+23.7 °C ECHEMI[1]
Refractive Index 1.628 ECHEMI[1]
XLogP3 -0.7 ECHEMI[1]
Hydrogen Bond Donor Count 2 ECHEMI[1]
Hydrogen Bond Acceptor

count 3 ECHEMI[1]
Rotatable Bond Count 1 ECHEMI[1]
Topological Polar Surface Area  59.1 A2 ECHEMI[1]

Synthesis

A reported method for the synthesis of (5-Aminopyridin-3-yl)methanol involves the reduction

of 5-aminonicotinic acid methyl ester.[1]

Experimental Protocol:

Starting Material: 5-Aminonicotinic acid methyl ester Reagent: Lithium aluminium hydride

(LiAIH4) Solvent: Tetrahydrofuran (THF)

Procedure:
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o Dissolve 5-aminonicotinic acid methyl ester (e.g., 5.7g, 30.2mmol) in anhydrous THF
(150ml).[1]

e Cool the solution to 0°C in an ice bath.

e Slowly add a 1 M solution of LiAlH4 in THF (e.g., 133ml, 133mmol) to the reaction mixture.[1]
« Stir the reaction mixture at room temperature for 21 hours.[1]

» After the reaction is complete, quench the reaction by careful addition of water.

 Acidify the mixture to pH 3 using dilute HCI.[1]

o Basify the solution to pH 8 using solid Na=COs.[1]

e The crude product can then be purified by column chromatography (e.g., using a mobile
phase of MeOH:DCM 1:100) to yield the final product as a yellow solid.[1]

Synthesis Workflow:
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Synthesis workflow for (5-Aminopyridin-3-yl)methanol.
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Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, MS) for (5-Aminopyridin-3-yl)methanol
Is not readily available in the searched public literature. For researchers synthesizing this
compound, standard analytical techniques are recommended for structure confirmation.

Expected Spectroscopic Features:

'H NMR: Signals corresponding to the aromatic protons on the pyridine ring, a singlet for the
aminomethyl protons, a signal for the hydroxyl proton, and signals for the amino protons. The
chemical shifts and coupling constants will be indicative of the substitution pattern.

e 13C NMR: Resonances for the five distinct carbon atoms of the pyridine ring and one for the
methylene carbon.

» IR Spectroscopy: Characteristic absorption bands for N-H stretching of the amino group, O-H
stretching of the hydroxyl group, C-H stretching of the aromatic ring, and C-N and C-O
stretching vibrations.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound (124.14 g/mol).

Biological Activity and Applications in Drug
Development

While specific biological activity data for (5-Aminopyridin-3-yl)methanol is limited in the public
domain, the broader class of aminopyridines is well-documented for a variety of
pharmacological effects. These compounds are known to interact with various biological
targets, including ion channels and enzymes.

For instance, other isomers of aminopyridyl methanol have been investigated for their potential
as:

e Potassium channel blockers: (4-Amino-pyridin-3-yl)-methanol has been identified as a
potassium channel blocker.[2][3]
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The structural features of (5-Aminopyridin-3-yl)methanol, including the amino and hydroxyl
functional groups, make it an attractive candidate for further chemical modification and
exploration as a potential therapeutic agent. Its utility as a building block in the synthesis of
more complex molecules for drug discovery is a key area for future research.

Safety Information

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P280: Wear protective gloves/ eye protection/ face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Conclusion
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(5-Aminopyridin-3-yl)methanol is a chemical compound with potential for further investigation
in the fields of medicinal chemistry and drug development. This guide provides foundational
information on its structure, properties, and a method for its synthesis. The lack of extensive
biological and spectroscopic data in the current literature highlights an opportunity for new
research to explore the therapeutic potential of this specific aminopyridine isomer. Researchers
are encouraged to perform detailed characterization and biological screening to unlock the full
potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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